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Compound of Interest

Compound Name: 2-Cyanophenyl isothiocyanate
CAS No.: 81431-98-3
Cat. No.: B1345722
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling procedures,
and emergency protocols for 2-Cyanophenyl isothiocyanate (CAS No. 81431-98-3). The
information has been compiled and synthesized from multiple Safety Data Sheets (SDS) to
ensure a thorough and reliable guide for laboratory and research professionals.

Chemical Identification and Physical Properties

2-Cyanophenyl isothiocyanate, also known as 2-Isothiocyanatobenzonitrile, is an
organosulfur compound utilized as an intermediate in the synthesis of various chemical and
pharmaceutical products[1].

Table 1: Chemical Identity and Physical-Chemical Properties
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Property Data Source(s)
CAS Number 81431-98-3 [2][3]
Molecular Formula CsHaN2S [2][3]
Molecular Weight 160.2 g/mol [2][3]
Appearance Data not con'sistently available;

may be a solid.
Melting Point 119 °C [1][3]
Boiling Point 325.5 °C at 760 mmHg [1]
Flash Point 150.7 °C [1]
Density 1.12 g/cm3 [1]
Storage Temperature Keep Cold / Store at Room (3]

Temperature

Hazard Identification and GHS Classification

2-Cyanophenyl isothiocyanate is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and eye contact. It is critical to understand its GHS
classification to ensure safe handling.

Table 2: GHS Hazard Classification Summary
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Hazard
o . . Hazard
Classification Pictogram Signal Word Statement
Statements
Codes
) o ) Causes skin
Skin Irritation GHSO07 Warning H315 o
irritation.[3]
o ) Causes serious
Eye Irritation GHSO07 Warning H319 o
eye irritation.[3]
) May cause
Respiratory ] ]
o GHSO07 Warning H335 respiratory
[rritation o
irritation.[3]
» Risk Statements:
Not specified for
o henvl R20/21/22
-Cyanophen
y. pheny (Harmful by
o Isothiocyanate, ] ) o
Acute Toxicity Toxic T inhalation, in

but related ) )
contact with skin

compounds are _
and if

swallowed).[1][3]

toxic.

Table 3: Precautionary Statements
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Type Code Statement Source(s)
Avoid breathing
Prevention P261 dust/fume/gas/mistiva  [4]

pors/spray.

Wash skin thoroughly
P264
after handling.

[3]

Wear protective

gloves/protective
P280 clothing/eye

protection/face

protection.

[3]4]

Response P302 + P352

IF ON SKIN: Wash
with plenty of soap [31[4]
and water.

IF IN EYES: Rinse
cautiously with water
for several minutes.
P305 + P351 + P338 Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[3]4]

If skin irritation occurs:
P332 + P313 Get medical

advice/attention.

[3]

Take off contaminated
P362 clothing and wash
before reuse.

[3]

Hazard Communication Workflow

The following diagram illustrates the logical workflow from hazard identification to the

necessary protective actions.
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Hazard Identification

2-Cyanophenyl Isothiocyanate
(CAS: 81431-98-3)

l

GHSO07 Pictogram
(Exclamation Mark)

i

Signal Word: Warning

Identified Hazards
A\ A/ A\

H315: Skin Irritation H335: Respiratory Irritation

Required Protective Actions (Precautionary Statements)
\

P302: Skin Contact Protocol P305: Eye Contact Protocol

General Requirement General Requirement General Requirement

A/
P280: Wear Full PPE

H319: Serious Eye Irritation

P261: Avoid Breathing Vapors/Dust

Click to download full resolution via product page

Caption: Logical flow from hazard identification to response.

Experimental and Handling Protocols

Detailed toxicological experimental protocols are not available in public SDSs. However,
standardized safe handling and emergency response procedures are mandatory when working
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with this compound.

Protocol 3.1: Standard Safe Handling Procedure

This protocol outlines the necessary steps for safely handling 2-Cyanophenyl isothiocyanate
in a laboratory setting.

e Preparation and Engineering Controls:

o Work exclusively within a certified chemical fume hood to avoid inhalation of dust or
vapors.[5]

o Ensure a safety shower and eyewash station are readily accessible and have been
recently tested.[6]

o Keep the compound away from heat, sparks, and open flames.[5]
o Personal Protective Equipment (PPE):

o Gloves: Wear chemically resistant gloves (e.g., nitrile). Inspect gloves for any tears or
punctures before use.

o Eye Protection: Wear chemical safety goggles or a face shield conforming to EN166 or
NIOSH standards.[6][7]

o Lab Coat: A flame-retardant lab coat must be worn and fully buttoned.

o Respiratory Protection: If working outside a fume hood or if there is a risk of exceeding
exposure limits, use a NIOSH/MSHA approved respirator.[4][6]

e Handling:

o

Avoid all direct contact with the substance.[4]

[¢]

Do not eat, drink, or smoke in the handling area.[5][8]

[¢]

Use non-sparking tools for solids.

[e]

Keep the container tightly closed when not in use.[4][5]
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o Storage:
o Store in a cool, dry, and well-ventilated area.[4][5]

o Keep containers tightly closed and store under an inert atmosphere if possible, as the

compound may be moisture-sensitive.[4][6]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[4]

Protocol 3.2: Small-Scale Spill Response

This workflow details the procedure for managing a small laboratory spill (<5g).
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Alert personnel and
evacuate immediate area

:

Don appropriate PPE:
- Respirator
- Chemical Goggles
- Resistant Gloves
- Lab Coat

:

Ensure adequate ventilation
(Fume Hood ON)

:

Cover spill with inert absorbent
material (e.g., vermiculite, sand)

Carefully sweep up absorbed material
and place into a sealed container

Label container as
'Hazardous Waste'

Decontaminate spill area with
appropriate solvent, followed by
soap and water

Dispose of waste and
contaminated PPE according to
institutional regulations

Spill Managed

Click to download full resolution via product page

Caption: Step-by-step workflow for a small chemical spill.
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First-Aid Measures

Immediate action is required in case of exposure.

Table 4: Emergency First-Aid Protocols

Exposure Route Protocol Source(s)

Move the person to fresh air. If
breathing is difficult or stops,

Inhalation provide artificial respiration. [4]
Seek immediate medical

attention.

Immediately remove all
contaminated clothing. Wash
) the affected area with plenty of
Skin Contact [4]
soap and water for at least 15
minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the

Eye Contact upper and lower eyelids. [4]
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting.
Clean mouth with water and
drink plenty of water

Ingestion afterwards. Never give [4]
anything by mouth to an
unconscious person. Seek

immediate medical attention.

Fire-Fighting and Stability
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Parameter Description Source(s)

Use water spray, alcohol-
Suitable Extinguishing Media resistant foam, dry chemical, 9]

or carbon dioxide.

Upon combustion, may
produce toxic fumes of

Hazardous Decomposition nitrogen oxides (NOx), carbon [4]
monoxide (CO), carbon dioxide
(CO2), and hydrogen cyanide.

Stable under recommended
Chemical Stability storage conditions. May be [6]
sensitive to moisture.

) ) Strong oxidizing agents, strong
Incompatible Materials ] [4]
acids, strong bases.

Exposure to moist air or water,
Conditions to Avoid excess heat, and incompatible  [4]

materials.

Disclaimer: This guide is intended for informational purposes for trained professionals. It is not
a substitute for a formal risk assessment or the specific Safety Data Sheet provided by the
manufacturer. Always consult the original SDS before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Safety Guide to 2-Cyanophenyl
Isothiocyanate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345722/docs#an-in-depth-technical-safety-guide-to-
2-cyanophenyl-isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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